Cas no 2171528-57-5 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidopentanoic acid)

• Product Name: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidopentanoic acid
• CAS No: 2171528-57-5
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6406108
• PubChem ID: 165575477
• Update Time: 2025-10-10

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidopentanoic acid
• 2171528-57-5
• EN300-1536207
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylhexanamido]pentanoic acid

• Inchi： 1S/C27H34N2O5/c1-18(2)14-15-24(26(32)28-16-8-7-13-25(30)31)29-27(33)34-17-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,18,23-24H,7-8,13-17H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： XJAOTBHDQQMUMP-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCCCC(=O)O)=O)CCC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidopentanoic acid

Introduction to 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidopentanoic Acid (CAS No. 2171528-57-5)

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidopentanoic acid, a compound with the CAS number 2171528-57-5, represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development and therapeutic interventions. The molecular framework of this compound incorporates several key functional groups, including an amino group, a methoxycarbonyl group, and a carboxylic acid moiety, which contribute to its unique chemical properties and biological activities.

The synthesis of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidopentanoic acid involves a series of intricate organic reactions that highlight the expertise required in modern synthetic chemistry. The presence of the fluorenylmethoxycarbonyl (Fmoc) group in the molecule is particularly noteworthy, as it is commonly employed in peptide coupling reactions due to its stability and ease of removal. This feature makes the compound a valuable intermediate in the synthesis of more complex peptides and proteins, which are essential in various therapeutic applications.

Recent research has demonstrated the compound's potential in modulating biological pathways associated with inflammation and immune response. Studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes involved in pro-inflammatory pathways, suggesting its utility in developing anti-inflammatory agents. The structural motif of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidopentanoic acid, particularly the fluorene ring system, has been identified as a key factor contributing to its biological activity. The fluorene moiety is known for its ability to enhance binding affinity and stability when interacting with biological targets.

In addition to its anti-inflammatory potential, this compound has shown promise in preclinical studies as a modulator of metabolic pathways. Emerging evidence suggests that it may influence key enzymes involved in glucose metabolism and lipid biosynthesis, making it a candidate for further investigation in the treatment of metabolic disorders such as diabetes and hyperlipidemia. The carboxylic acid group at the end of the molecule also contributes to its solubility and bioavailability, which are critical factors for drug efficacy.

The role of chiral centers in determining the biological activity of pharmaceutical compounds cannot be overstated. In the case of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidopentanoic acid, the presence of stereogenic centers at specific positions influences how the molecule interacts with biological targets. Research into stereoselective synthesis has been instrumental in optimizing the yield and purity of enantiomerically pure forms of this compound, which are often required for therapeutic applications.

The impact of computational chemistry on the design and optimization of pharmaceutical compounds has been profound. Advanced computational methods have enabled researchers to predict the binding modes and interactions of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidopentanoic acid with target proteins, thereby facilitating rational drug design. These computational approaches have also been used to identify potential lead compounds for further development based on their predicted binding affinities and selectivity profiles.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Investigations into its potential use as an anticancer agent have shown encouraging results in vitro, where it has demonstrated inhibitory effects on certain cancer cell lines. The ability to modify specific functional groups within the molecule allows for fine-tuning its biological activities, opening up possibilities for developing novel derivatives with enhanced efficacy and reduced side effects.

The synthesis and characterization of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidopentanoic acid represent a testament to the advancements in synthetic organic chemistry and biotechnology. These advancements have not only improved our understanding of molecular interactions but also provided new tools for developing innovative therapeutic strategies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various human health challenges.